Cas no 4887-91-6 (6-Chloro-2-propyl-1H-benzo[d]imidazole)

6-Chloro-2-propyl-1H-benzo[d]imidazole is a substituted benzimidazole derivative with potential applications in pharmaceutical and agrochemical research. Its chloro and propyl functional groups contribute to its reactivity, making it a valuable intermediate in the synthesis of biologically active compounds. The benzimidazole core is known for its versatility in medicinal chemistry, particularly in the development of antimicrobial and antitumor agents. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure allows for precise modifications, enabling researchers to explore structure-activity relationships in drug discovery. The product is typically supplied with high purity, ensuring reliability for experimental and industrial use.
6-Chloro-2-propyl-1H-benzo[d]imidazole structure
4887-91-6 structure
Product Name:6-Chloro-2-propyl-1H-benzo[d]imidazole
CAS No:4887-91-6
MF:C10H11ClN2
MW:194.660741090775
MDL:MFCD26960762
CID:326172
Update Time:2025-10-15

6-Chloro-2-propyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2-propyl-1H-benzo[d]imidazole
    • 1H-Benzimidazole,6-chloro-2-propyl-
    • 6-Chloro-2-propyl-1H-benzimidazole
    • 1H-Benzimidazole,5-chloro-2-propyl-(9CI)
    • 5-chloro-2-propylbenzimidazole
    • 5-Chloro-2-propyl-1H-benzimidazole
    • 5-chloro-2-propyl-1H-1,3-benzodiazole
    • 6-chloro-2-propyl-1H-1,3-benzodiazole
    • AK144851
    • AB0069839
    • ST2412304
    • 5-CHLORO-2-PROPYL-1H-BENZOIMIDAZOLE
    • MDL： MFCD26960762
    • Inchi： 1S/C10H11ClN2/c1-2-3-10-12-8-5-4-7(11)6-9(8)13-10/h4-6H,2-3H2,1H3,(H,12,13)
    • InChI Key： OIIZPYFXIHFYQR-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)NC(CCC)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 174
  • XLogP3: 3.1
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Boiling Point: 382.7±15.0°C at 760 mmHg

6-Chloro-2-propyl-1H-benzo[d]imidazole Security Information

6-Chloro-2-propyl-1H-benzo[d]imidazole Pricemore >>

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Alichem
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6-Chloro-2-propyl-1H-benzo[d]imidazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4887-91-6)6-Chloro-2-propyl-1H-benzo[d]imidazole
Order Number:A871865
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:31
Price ($):331.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:4887-91-6)6-Chloro-2-propyl-1H-benzo[d]imidazole
A871865
Purity:99%
Quantity:5g
Price ($):331.0
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